Cas no 933690-87-0 (1-(4-HYDRAZINO-PHENYL)-IMIDAZOLIDIN-2-ONE)

• Product Name: 1-(4-HYDRAZINO-PHENYL)-IMIDAZOLIDIN-2-ONE
• CAS No: 933690-87-0
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• MDL: MFCD09832189
• CID: 1981017
• PubChem ID: 29949065
• Update Time: 2025-10-29

1-(4-HYDRAZINO-PHENYL)-IMIDAZOLIDIN-2-ONE Chemical and Physical Properties

Names and Identifiers

• 1-(4-HYDRAZINO-PHENYL)-IMIDAZOLIDIN-2-ONE
• 1-(4-hydrazinylphenyl)imidazolidin-2-one
• 1-(4-Hydrazinylphenyl)-2-imidazolidinone (ACI)
• DB-258831
• DTXSID00652402
• 933690-87-0
• CS-0340734
• MFCD09832189
• AKOS006328736
• SB40042

• MDL： MFCD09832189
• Inchi： 1S/C9H12N4O/c10-12-7-1-3-8(4-2-7)13-6-5-11-9(13)14/h1-4,12H,5-6,10H2,(H,11,14)
• InChI Key： TXQJTAKWYLBSBP-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC(NN)=CC=2)CCN1

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.4Ų

Additional information on 1-(4-HYDRAZINO-PHENYL)-IMIDAZOLIDIN-2-ONE

Introduction to 1-(4-HYDRAZINO-PHENYL)-IMIDAZOLIDIN-2-ONE (CAS No. 933690-87-0)

The compound 1-(4-hydrazino-phenyl)-imidazolidin-2-one, identified by the CAS number 933690-87-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The presence of both a hydrazino group and an imidazolidinone core suggests potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

Recent studies have highlighted the versatility of 1-(4-hydrazino-phenyl)-imidazolidin-2-one as a scaffold for medicinal chemistry. Its molecular structure, characterized by a phenyl ring linked to an imidazolidinone ring via a hydrazino moiety, provides multiple sites for chemical modification. This flexibility allows researchers to fine-tune its pharmacological properties, making it an attractive candidate for further exploration.

In the realm of medicinal chemistry, the hydrazino group is particularly noteworthy. It has been extensively studied for its ability to form stable bonds with various biological targets, including enzymes and receptors. The imidazolidinone core, on the other hand, is known for its structural stability and bioavailability, which are crucial factors in drug design. The combination of these two functional groups in 1-(4-hydrazino-phenyl)-imidazolidin-2-one offers a synergistic effect, enhancing its potential as a lead compound.

One of the most compelling aspects of this compound is its observed activity in preclinical models. Research indicates that 1-(4-hydrazino-phenyl)-imidazolidin-2-one exhibits significant inhibitory effects on certain enzymes implicated in inflammatory and degenerative diseases. These findings are particularly intriguing given the growing demand for targeted therapies that can modulate inflammatory pathways without systemic side effects.

The synthesis of 1-(4-hydrazino-phenyl)-imidazolidin-2-one involves a multi-step process that requires precise control over reaction conditions. The hydrazino group must be introduced at the correct position on the phenyl ring to ensure optimal biological activity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods not only enhance the efficiency of production but also minimize unwanted byproducts, ensuring the compound's suitability for further development.

From a computational chemistry perspective, 1-(4-hydrazino-phenyl)-imidazolidin-2-one has been subjected to rigorous molecular modeling studies. These simulations have provided valuable insights into its binding interactions with biological targets, helping researchers predict its pharmacokinetic behavior. The results suggest that this compound may exhibit favorable solubility and metabolic stability, which are critical for its clinical translation.

The pharmacological profile of 1-(4-hydrazino-phenyl)-imidazolidin-2-one has been further explored through in vitro and in vivo experiments. Initial studies have demonstrated its ability to inhibit key enzymes involved in pain signaling and neurodegeneration. The compound's mechanism of action appears to involve competitive binding to these enzymes, thereby reducing their activity and alleviating symptoms associated with their overexpression.

Moreover, the potential therapeutic applications of 1-(4-hydrazino-phenyl)-imidazolidin-2-one extend beyond inflammation and neurodegeneration. Preliminary data suggest that it may also have antimicrobial properties, making it a candidate for developing novel antibiotics or antifungal agents. This broad spectrum of activity underscores the compound's versatility and highlights its importance as a multifunctional therapeutic agent.

The development of 1-(4-hydrazino-phenyl)-imidazolidin-2-one is part of a larger effort to discover and optimize new chemical entities with therapeutic potential. By leveraging cutting-edge synthetic methodologies and computational tools, researchers are able to accelerate the drug discovery process and bring innovative treatments to patients more quickly. The success of this compound serves as a testament to the power of interdisciplinary collaboration between chemists, biologists, and pharmacologists.

In conclusion, 1-(4-hydrazino-phenyl)-imidazolidin-2-one (CAS No. 933690-87-0) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with its observed biological activities, make it an attractive lead compound for treating various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in modern medicine.